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Introduction

Polyvinylidene chloride (PVDC) films are widely utilized in the pharmaceutical and food
packaging industries due to their exceptional barrier properties against gases and water vapor,
which are critical for extending the shelf life and maintaining the efficacy of packaged products.
[1][2] The unigue molecular structure of PVDC creates a dense layer that effectively blocks the
transmission of oxygen, moisture, and other volatile compounds.[1] Accurate and reproducible
measurement of the gas permeability of these films is essential for quality control, material
selection, and ensuring product stability.

These application notes provide detailed protocols for determining the gas transmission rate of
PVDC films, focusing on two primary methodologies: the Differential Pressure (Manometric)
Method and the Equal Pressure (Carrier Gas) Method. These methods are based on
established standards such as ASTM D1434, ASTM D3985 for oxygen, and ASTM F1249 for
water vapor.

Data Presentation: Gas Permeability of PVDC Films

The following table summarizes typical gas transmission rates for various PVDC formulations.
It is important to note that the permeability is influenced by factors such as co-monomer
content, film thickness, coatings, and environmental conditions like temperature and relative
humidity (RH).[3][4]
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Film Transmission i
Gas Test Conditions  Reference
Type/Structure Rate
0.004 x 1013
General PVDC
) Oxygen (O2) cmi.cm-cm~2.s71.  25°C [5]
Film
Pa-t
0.0007 x 1013
General PVYDC )
) Nitrogen (N2) cmicm-cm~2s7%  25°C [5]
Film
Pa-t
o 0.02x 10713
General PVDC Carbon Dioxide
] cmd-cm-cm~2.s71.  25°C [5]
Film (CO2)
Pa-t
120 g/m2 PVDC- N
] Oxygen (O2) 0.1 cm3/m2d-bar  Not Specified [3][6]
coated PVC film
5-layer blown
LDPE/EVA/PVD 3.5cm310
Oxygen (0O2) 23°C & 85% RH [6]
C/EVA/LDPE pm/ma2.d-b
shrink film
3-layer cast
EVA/PVDC/EVA ~13 cm3-10
_ N Oxygen (0O2) 23°C & 85% RH [6]
film (traditional pm/mz2.d-b
resin)
3-layer cast
~5.3cm3-10
EVA/PVDC/EVA Oxygen (O2) 23°C & 85% RH [6]
i ) pm/m2.d-b
film (new resin)
120 g/m2 PVDC-
coated PVC film Water Vapor
- ~0.16 g/m2.d 40°C & 75% RH [3][6]
(traditional (H20)
grade)
120 g/m2 PVDC
duplex and Water Vapor
_ ~0.08 g/m2d 40°C & 75% RH  [3][6]
triplex structures (H20)

(new grade)
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] Water Vapor Ambient
PVDC Film 0.13 g/h/mz [7]
(H20) Temperature

Experimental Protocols

Two primary methods for gas permeability testing are detailed below. The choice of method
may depend on the specific gas being tested, the required sensitivity, and the available
equipment.

Differential Pressure (Manometric) Method (ASTM
D1434)

This method determines the gas transmission rate by measuring the pressure change in a
known volume on the low-pressure side of the film.

Principle: A film specimen separates a high-pressure chamber, containing the test gas, from a
low-pressure chamber, which is initially evacuated. The rate of pressure increase on the low-
pressure side is measured and used to calculate the gas transmission rate.[8][9]

Apparatus:

» Permeability cell with two chambers separated by the film specimen.

Vacuum pump capable of reducing pressure to less than 1 Pa.

Pressure transducer or manometer to measure pressure changes in the low-pressure
chamber.

Test gas supply with pressure regulator.

Temperature and humidity controlled environment.
Protocol:

e Sample Preparation:
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o Cut a circular specimen of the PVDC film, ensuring it is free of wrinkles, pinholes, or any
defects. The size should be appropriate for the permeability cell.

o Measure the thickness of the film at multiple points and calculate the average.

o Condition the specimen at the desired temperature and humidity for at least 24 hours prior
to testing. A standard condition is 23°C and 50% RH.

e Instrument Setup and Calibration:

o Clean the permeability cell and apply a light coat of vacuum grease to the sealing surfaces
to ensure an airtight seal.

o Mount the conditioned PVDC film specimen in the cell, ensuring it is flat and taut.

o Assemble the cell and check for leaks by evacuating both chambers and monitoring the
pressure for a set period. The pressure should remain stable.

e Testing Procedure:
o Evacuate both chambers of the permeability cell to a low pressure (e.g., <1 Pa).
o Close the valve to the low-pressure chamber, isolating it from the vacuum pump.

o Introduce the test gas (e.g., Oz, N2, CO2) into the high-pressure chamber to a specified
pressure (e.g., 1 atm).

o Record the pressure increase in the low-pressure chamber over time using the pressure
transducer. The readings should be taken until a steady rate of pressure increase is
observed.

o Calculation:

o The Gas Transmission Rate (GTR) is calculated from the steady-state rate of pressure
increase. The formula, derived from ISO 15105-1, is: GTR = (Vc /(R * T * A)) * (dp/dt)
Where:

» Vc is the volume of the low-pressure chamber.
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R is the universal gas constant.

T is the absolute temperature.

A is the effective area of the film.

dp/dt is the rate of pressure change on the low-pressure side at steady state.[8]

Equal Pressure (Carrier Gas) Method (ASTM D3985 for
Oxygen)

This method measures the amount of permeating gas using a specific sensor after it is carried
away by a carrier gas stream.

Principle: The film specimen separates two chambers at ambient atmospheric pressure. One
chamber contains the test gas (e.g., oxygen), and the other is purged with a carrier gas (e.qg.,
nitrogen). The test gas that permeates through the film is carried by the nitrogen stream to a
detector that measures its concentration.[10]

Apparatus:

» Permeability cell.

o Test gas supply (e.g., 100% Oxygen).

» Carrier gas supply (e.g., high-purity Nitrogen).

o Flow meters to control gas flow rates.

e A specific sensor to detect the test gas (e.g., a coulometric sensor for oxygen).
e Temperature and humidity controlled environment.

Protocol:

e Sample Preparation:
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o Prepare and condition the PVDC film specimen as described in the Differential Pressure
Method protocol.

e Instrument Setup and Calibration:
o Mount the specimen in the permeability cell.
o Purge both chambers with the nitrogen carrier gas to remove any residual oxygen.[11]

o Calibrate the coulometric sensor according to the manufacturer's instructions, often using
a certified reference film.

e Testing Procedure:

o Once the system is purged and the baseline is stable, introduce the oxygen test gas into
one chamber. The other chamber continues to be purged with nitrogen.[12]

o The nitrogen carrier gas transports any permeated oxygen to the coulometric sensor.

o The sensor generates an electrical current proportional to the amount of oxygen detected.
The test continues until a steady-state transmission rate is achieved.[12]

o Calculation:

o The Oxygen Transmission Rate (OTR) is calculated based on the sensor's output and the
calibration factor. The instrument software typically performs this calculation automatically.
The result is often expressed in units of cc/m2-day.

Factors Influencing Gas Permeability

Several factors can significantly impact the gas permeability of PVDC films and should be
carefully controlled and reported:

o Temperature: An increase in temperature generally leads to a higher gas transmission rate.

[4]

» Relative Humidity: The barrier properties of PVDC are generally stable across a wide range
of humidity, unlike some other polymers.[3]
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» Film Thickness: Thicker films generally have lower transmission rates.[4]

e Co-monomer Content and Crystallinity: The type and amount of co-monomer in the PVDC
polymer affect its crystallinity and, consequently, its barrier properties. Higher VDC content
generally results in better barrier properties.[3]

» Coatings and Lamination: PVDC is often used as a coating on other films (like PET or PVC)
or as a layer in a multi-layer structure. The overall permeability is a function of all layers.[1]

Visualizations
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Caption: Experimental workflow for gas permeability testing of PVDC films.
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Caption: Key factors influencing the gas permeability of PVDC films.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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